Cas no 60230-36-6 (2,6-difluorobenzene-1-sulfonyl chloride)

2,6-Difluorobenzene-1-sulfonyl chloride is a fluorinated aromatic sulfonyl chloride derivative, primarily employed as a versatile intermediate in organic synthesis and pharmaceutical manufacturing. Its key advantages include high reactivity as a sulfonylation agent, enabling efficient introduction of the sulfonyl group into target molecules. The presence of fluorine atoms at the 2- and 6-positions enhances its electron-withdrawing properties, improving selectivity in electrophilic reactions. This compound is particularly valuable in the preparation of sulfonamides, sulfonate esters, and other functionalized aromatic systems. Its stability under controlled conditions and compatibility with a range of solvents further contribute to its utility in fine chemical synthesis. Proper handling is essential due to its moisture sensitivity and potential corrosivity.
2,6-difluorobenzene-1-sulfonyl chloride structure
60230-36-6 structure
Product Name:2,6-difluorobenzene-1-sulfonyl chloride
CAS No:60230-36-6
MF:C6H3ClF2O2S
MW:212.601626634598
MDL:MFCD00085004
CID:57535
PubChem ID:2734271
Update Time:2025-06-07

2,6-difluorobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2,6-Difluorobenzene-1-sulfonyl chloride
    • 2,6-Difluorobenzenesulphonyl chloride
    • 2,6-Difluorobenzenesulfonyl Chloride
    • 2,5-DIFLUORO-4-METHOXYPHENYL BORONIC ACID
    • 2,6-difluoro-benzenesulfonyl chloride
    • 2,6-difluorobenzene-sulphonyl chloride
    • 2,6-difluorophenylsulfonyl chloride
    • F9995-0416
    • ,6-Difluorobenzene-1-sulfonyl chloride
    • 2,6-difluorobenzenesulfonylchloride
    • BENZENESULFONYL CHLORIDE, 2,6-DIFLUORO-
    • 2,6-difluorobenzene sulfonyl chloride
    • (2,6-difluorophenyl)chlorosulfone
    • PubChem1957
    • KSC352Q0T
    • QXWAUQMMMIMLTO-UHFFFAOYSA-
    • QXWAUQMMMIMLTO-UHFFFAOYSA-N
    • 2,6-diflurobenzenesulfonyl chloride
    • E
    • FT-0640672
    • 2,6-difluoro-benzene-sulfonyl chloride
    • 2,6-Difluorobenzene-1-SulfonylChloride
    • MFCD00085004
    • PS-10902
    • CS-W007930
    • AM62492
    • D2940
    • A24244
    • 60230-36-6
    • SCHEMBL532887
    • DTXSID50370189
    • 2,6-difluoro benzene sulfonyl chloride
    • EN300-06832
    • InChI=1/C6H3ClF2O2S/c7-12(10,11)6-4(8)2-1-3-5(6)9/h1-3H
    • 2,6-Difluorobenzenesulfonyl chloride, 97%
    • AKOS000813750
    • DTXCID80321225
    • 2,6-difluorobenzene-1-sulfonyl chloride
    • MDL： MFCD00085004
    • Inchi： 1S/C6H3ClF2O2S/c7-12(10,11)6-4(8)2-1-3-5(6)9/h1-3H
    • InChI Key： QXWAUQMMMIMLTO-UHFFFAOYSA-N
    • SMILES： ClS(C1C(=CC=CC=1F)F)(=O)=O

Computed Properties

  • Exact Mass: 211.95100
  • Monoisotopic Mass: 211.951
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1
  • Topological Polar Surface Area: 42.5

Experimental Properties

  • Color/Form: Pure liquid
  • Density: 1.568 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 129°C/605mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: n20/D 1.526(lit.)
  • PSA: 42.52000
  • LogP: 2.97310
  • Sensitiveness: Moisture Sensitive

2,6-difluorobenzene-1-sulfonyl chloride Security Information

2,6-difluorobenzene-1-sulfonyl chloride Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,6-difluorobenzene-1-sulfonyl chloride Pricemore >>

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2,6-difluorobenzene-1-sulfonyl chloride Production Method

2,6-difluorobenzene-1-sulfonyl chloride Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:60230-36-6)2,6-Difluorobenzenesulfonyl chloride
Order Number:sfd1404
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:60230-36-6)2,6-difluorobenzene-1-sulfonyl chloride
Order Number:A946698
Stock Status:in Stock
Quantity:100g/250g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:55
Price ($):201.0/387.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:60230-36-6)2,6-Difluorobenzenesulfonyl chloride
Order Number:LE3598
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:44
Price ($):discuss personally
Email:18501500038@163.com

2,6-difluorobenzene-1-sulfonyl chloride Related Literature

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60230-36-6 (2,6-difluorobenzene-1-sulfonyl chloride) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:60230-36-6)2,6-Difluorobenzenesulfonyl chloride
sfd1404
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:60230-36-6)2,6-difluorobenzene-1-sulfonyl chloride
A946698
Purity:99%/99%
Quantity:100g/250g
Price ($):201.0/387.0
Email